Cas no 1803774-47-1 (Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate
• CAS No: 1803774-47-1
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4951982
• Update Time: 2025-08-05

Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-18-10(17)9-7(4-15)2-6(5-16)3-8(9)19-11(12,13)14/h2-3,16H,5H2,1H3
• InChI Key： SKGGIABOBSKISU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(CO)C=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.3
• Topological Polar Surface Area: 95.6

Additional information on Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate

Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate

Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate (CAS No. 1803774-47-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a cyano group, a hydroxymethyl group, and a trifluoromethylthio group, all attached to a benzoate backbone. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through strategies such as Suzuki coupling, nucleophilic substitution, and oxidation reactions. These methods not only enhance the yield but also ensure the high purity required for its intended uses.

One of the most notable features of this compound is its electronic properties. The cyano group acts as an electron-withdrawing substituent, while the trifluoromethylthio group introduces both electron-donating and electron-withdrawing effects due to its unique structure. This interplay of electronic effects makes Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate highly versatile in its reactivity. For instance, it has been employed as a building block in the synthesis of advanced materials, such as conductive polymers and organic semiconductors.

Recent studies have also highlighted the potential of this compound in pharmaceutical applications. The hydroxymethyl group provides hydrophilic properties, which can enhance bioavailability when incorporated into drug molecules. Moreover, the trifluoromethylthio group has been shown to exhibit anti-inflammatory and antioxidant activities in preliminary biological assays. These findings suggest that Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate could serve as a lead compound for the development of novel therapeutic agents.

In terms of physical properties, Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate, making it suitable for use in solution-based reactions. Additionally, the compound demonstrates stability under various reaction conditions, including high temperatures and acidic or basic environments.

The environmental impact of Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate has also been a topic of recent research. Studies indicate that it undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further investigations are needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, Methyl 2-cyano-4-hydroxymethyl-6-(trifluoromethylthio)benzoate (CAS No. 1803774-47-1) is a multifaceted compound with promising applications across various scientific disciplines. Its unique combination of functional groups and electronic properties positions it as a valuable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing modern chemistry.